Isoceanothic acid
Description
However, based on phonetic and structural similarities to compounds within the evidence, it is hypothesized that this may refer to Isethionic acid (2-Hydroxyethanesulfonic acid), a sulfonic acid derivative with significant industrial and cosmetic applications . This article will focus on Isethionic acid (CAS 107-36-8) and its comparison with structurally or functionally related compounds, including Isooctanoic acid (a carboxylic acid) and Isocyanic acid (HNCO), to provide a framework for understanding its unique properties and applications.
Properties
Molecular Formula |
C30H46O5 |
|---|---|
Molecular Weight |
486.7 g/mol |
IUPAC Name |
(1R,2R,5S,8R,9R,10R,13R,14R,15S,16R,18R)-16-hydroxy-1,2,14,17,17-pentamethyl-8-prop-1-en-2-ylpentacyclo[11.7.0.02,10.05,9.014,18]icosane-5,15-dicarboxylic acid |
InChI |
InChI=1S/C30H46O5/c1-16(2)17-10-13-30(25(34)35)15-14-27(5)18(21(17)30)8-9-20-28(27,6)12-11-19-26(3,4)23(31)22(24(32)33)29(19,20)7/h17-23,31H,1,8-15H2,2-7H3,(H,32,33)(H,34,35)/t17-,18+,19-,20-,21+,22-,23+,27+,28+,29-,30-/m0/s1 |
InChI Key |
WLCHQSHZHFLMJH-OHVPXIODSA-N |
Isomeric SMILES |
CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@H]4[C@]([C@@]3(CC2)C)(CC[C@@H]5[C@@]4([C@@H]([C@H](C5(C)C)O)C(=O)O)C)C)C(=O)O |
Canonical SMILES |
CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(C(C5(C)C)O)C(=O)O)C)C)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
- Isethionic acid is widely utilized in personal care products for its mildness and compatibility with skin, validated by its inclusion in cosmetic safety databases .
- Isooctanoic acid’s branched structure reduces crystallization tendencies, making it ideal for high-performance lubricants and plasticizers .
- Isocyanic acid ’s role in synthesizing adhesives and foams highlights its industrial importance, though its volatility necessitates stringent safety protocols .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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